Cas no 5397-01-3 (1,3,5-Triazine-2,4-diamine,6-(methylthio)-)

• Product Name: 1,3,5-Triazine-2,4-diamine,6-(methylthio)-
• CAS No: 5397-01-3
• MF: C₄H₇N₅S
• MW: 157.196877717972
• CID: 369731
• PubChem ID: 21497
• Update Time: 2025-04-19

1,3,5-Triazine-2,4-diamine,6-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine,6-(methylthio)-
• 2-(Methylthio)-4,6-diamino-1,3,5-triazine
• 2,4-Diamino-6-methylmercapto-1,3,5-triazin
• 6-(methylsulfanyl)-1,3,5-triazine-2,4-diamine
• 6-(Methylthio)-1,3,5-triazine-2,4-diamine
• 6-Methylmercapto-[1,3,5]triazin-2,4-diyldiamin
• 6-methylsulfanyl-[1,3,5]triazine-2,4-diyldiamine
• 6-methylsulfanyl-1,3,5-triazine-2,4-diamine
• Diamino-methylthio-s-triazin
• Methylthio-diamino-s-triazin
• 1,3,5-Triazine-2,4-diamine, 6-(methylthio)-
• 6-(Methylthio)-2,4-diamino-S-triazine
• NSC-4419
• Q27118036
• 9STD5UJ7EA
• SCHEMBL3631158
• NSC 4419
• GS-26831
• FT-0737116
• A-1404
• CHEBI:38928
• CHEMBL115646
• 2-methylthio-4,6-diamino-s-triazine
• UNII-9STD5UJ7EA
• S-TRIAZINE, 2,4-DIAMINO-6-(METHYLTHIO)-
• DTXSID50202259
• AI3-22166
• NSC4419
• 5397-01-3

• Inchi： 1S/C4H7N5S/c1-10-4-8-2(5)7-3(6)9-4/h1H3,(H4,5,6,7,8,9)
• InChI Key： SFPNVVXUUHYBQW-UHFFFAOYSA-N
• SMILES： S(C)C1N=C(N)N=C(N)N=1

Computed Properties

• Exact Mass: 157.04200
• Monoisotopic Mass: 157.042216
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116
• XLogP3: 0.1

Experimental Properties

• Density: 1.164
• Boiling Point: 518.5°C at 760 mmHg
• Flash Point: 267.4°C
• Refractive Index: 1.537
• PSA: 116.01000
• LogP: 0.92030